Cas no 2171618-53-2 (3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione)

• Product Name: 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• CAS No: 2171618-53-2
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 6350604
• PubChem ID: 165600803
• Update Time: 2025-07-09

3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione
• EN300-1650432
• 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione
• 2171618-53-2

• Inchi： 1S/C12H23NO3S/c1-8(2)5-11(13)12(14)6-9-3-4-10(7-12)17(9,15)16/h8-11,14H,3-7,13H2,1-2H3
• InChI Key： URGWVBNASKGPAC-UHFFFAOYSA-N
• SMILES： S1(C2CCC1CC(C(CC(C)C)N)(C2)O)(=O)=O

Computed Properties

• Exact Mass: 261.13986477g/mol
• Monoisotopic Mass: 261.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo3.2.1octane-8,8-dione

Exploring the Unique Properties and Applications of 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171618-53-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171618-53-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its bicyclic framework and functional groups, presents a fascinating subject for researchers exploring novel bioactive molecules. Its thiabicyclo[3.2.1]octane core, combined with hydroxyl and amino substituents, offers a versatile scaffold for drug discovery and material science applications.

The growing interest in sulfur-containing heterocycles has placed compounds like 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione at the forefront of modern research. Searches for "sulfur heterocycles in drug design" or "bioactive thiabicyclic compounds" reflect the scientific community's focus on these molecules. The compound’s CAS No. 2171618-53-2 is often queried in databases, highlighting its relevance in academic and industrial settings. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural resemblance to naturally occurring metabolites.

One of the most discussed aspects of 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione is its synthetic accessibility and derivatization potential. Recent publications emphasize the importance of efficient synthetic routes for such complex molecules, as they enable the exploration of structure-activity relationships (SAR). The compound’s hydroxy and amino functional groups provide handles for further chemical modifications, making it a valuable intermediate in medicinal chemistry. Queries like "how to synthesize thiabicyclo[3.2.1]octane derivatives" or "applications of amino-hydroxy bicyclic compounds" underscore the practical interest in this molecule.

Beyond pharmaceutical applications, 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione has potential uses in material science. Its rigid bicyclic structure and polar functional groups could contribute to the development of advanced polymers or supramolecular assemblies. Searches for "sulfur-based materials for electronics" or "bicyclic compounds in nanotechnology" align with this trend. The compound’s unique geometry may also inspire innovations in catalysis, where its scaffold could serve as a ligand for metal complexes.

Environmental and sustainability considerations are increasingly shaping research priorities, and 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione is no exception. Scientists are exploring "green synthesis methods" for such compounds to minimize waste and energy consumption. The compound’s potential biodegradability and low toxicity profile, inferred from its structural features, make it a candidate for eco-friendly applications. This aligns with the broader demand for "sustainable chemical innovations" in both academia and industry.

In summary, 3-(1-amino-3-methylbutyl)-3-hydroxy-8lambda6-thiabicyclo[3.2.1]octane-8,8-dione (CAS No. 2171618-53-2) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its structural complexity, combined with its multifaceted applications, ensures its place in ongoing scientific discourse. As research continues to uncover its full potential, this compound is poised to contribute to advancements in drug development, material design, and sustainable chemistry.